AICAR phosphate

• Molecular Formula: C9H17N4O9P
• Molecular Weight: 356.23 g/mol
• InChI: InChI=1S/C9H14N4O5.H3O4P/c10-7-4(8(11)17)12-2-13(7)9-6(16)5(15)3(1-14)18-9;1-5(2,3)4/h2-3,5-6,9,14-16H,1,10H2,(H2,11,17);(H3,1,2,3,4)
• InChIKey: BPVGMEHURDEDAZ-UHFFFAOYSA-N

Researchers studying AMPK signaling face isoform-specific and transporter-dependent artifacts. AICAR phosphate solves this with: - AMPKγ3-dependent glucose uptake (positive control vs. MK-8722) - AMPK-independent apoptosis in quiescent hepatic stellate cells - Dual AMPK/Nrf2 activation not shared by A-769662 Available from BenchChem with validated ENT1 probe functionality. Suitable for liver fibrosis, muscle metabolism, and hepatocarcinoma models.

AICAR Phosphate (Acadesine) as a Prodrug AMPK Activator with Distinct Signaling Properties

AICAR phosphate (Acadesine phosphate, AICA riboside phosphate) is a cell-permeable adenosine analog that functions as a prodrug, requiring intracellular phosphorylation by adenosine kinase to form the active metabolite ZMP (5-aminoimidazole-4-carboxamide ribotide) [1]. ZMP mimics AMP to activate AMP-activated protein kinase (AMPK), but also engages AMPK-independent pathways including fructose 1,6-bisphosphatase activation and regulation of Nrf2, autophagy, and YAP signaling [2]. The compound exhibits cell-type-dependent ZMP accumulation that can vary up to 3.5-fold across cell lines, complicating dose-response relationships [3].

1 Cell-permeable prodrug requiring intracellular phosphorylation by adenosine kinase to generate active ZMP

2 Activates AMPK via AMP mimetic ZMP, but also engages AMPK-independent pathways (Nrf2, autophagy, YAP)

3 Cell-type-dependent ZMP accumulation (up to 3.5-fold variation) complicates dose-response studies

• [1] Corton, J. M., et al. (1995). 5-Aminoimidazole-4-carboxamide ribonucleoside. A specific method for activating AMP-activated protein kinase in intact cells? European Journal of Biochemistry, 229(2), 558-565. View Source
• [2] Hasenour, C. M., et al. (2014). 5-Aminoimidazole-4-carboxamide-1-β-D-ribofuranoside (AICAR) effect on glucose production, but not energy metabolism, is independent of AMPK in primary mouse hepatocytes. Journal of Biological Chemistry, 289(6), 3570-3581. View Source
• [3] Metabolic preconditioning of cells with AICAR-riboside: Improved cryopreservation and cell-type specific impacts on energetics and proliferation. View Source

Why AICAR Phosphate Cannot Be Replaced by Other AMPK Activators: Evidence of Unique Uptake, Isoform, and Off-Target Profiles

AMPK activators are not functionally interchangeable. AICAR phosphate requires ENT1-mediated transport for hepatic uptake, a dependency absent for metformin [1]. Its glucose-lowering effect in muscle uniquely requires the AMPKγ3 subunit, while direct allosteric activators like MK-8722 bypass this requirement [2]. Furthermore, AICAR induces apoptosis in quiescent hepatic stellate cells, antilipolysis in adipocytes, and Nrf2 nuclear translocation through AMPK-independent mechanisms not shared by A-769662 or metformin [3]. These mechanistic divergences mean that substituting AICAR phosphate with another AMPK activator will produce qualitatively different cellular outcomes.

AMPKγ3 dependency

AICAR phosphateRequires AMPKγ3 subunit for muscle glucose uptake stimulation

MK-8722 (ADaM activator)Bypasses γ3 requirement; response retained in γ3 knockout

Hepatic uptake route

AICAR phosphateENT1 transporter-dependent uptake in hepatocytes

MetforminENT1-independent entry; effect unchanged by ENT1 blockade

Off-target signaling

AICAR phosphateInduces HSC apoptosis, antilipolysis, Nrf2 translocation via AMPK-independent mechanisms

A-769662 / 991Lack these AMPK-independent effects; fail to replicate AICAR phenotypes

• [1] Logie, L., et al. (2018). Regulation of hepatic glucose production and AMPK by AICAR but not by metformin depends on drug uptake through the equilibrative nucleoside transporter 1 (ENT1). Diabetes, Obesity and Metabolism, 20(12), 2748-2758. View Source
• [2] Biswas, D., et al. (2021). Common and distinct roles of AMPKγ isoforms in small-molecule activator-stimulated glucose uptake in mouse skeletal muscle. Molecular Metabolism, 43, 101135. View Source
• [3] Sid, B., et al. (2014). AICAR induces Nrf2 activation by an AMPK-independent mechanism in hepatocarcinoma cells. Biochemical Pharmacology, 91(2), 168-180. View Source

Quantitative Evidence Guide: AICAR Phosphate Differentiation from Key Comparators

AMPKγ3 Subunit Dependency Differentiates AICAR from ADaM Site Activator MK-8722 in Skeletal Muscle Glucose Uptake

In ex vivo mouse skeletal muscle, AICAR-stimulated glucose uptake was completely abolished in AMPKγ3 knockout (imγ3⁻/⁻) muscle, whereas MK-8722 (an allosteric ADaM site activator) fully retained its ability to stimulate glucose uptake in the same γ3-deficient muscle [1]. Conversely, both AICAR and MK-8722 retained full efficacy on glucose uptake in AMPKγ1 knockout (imγ1⁻/⁻) mice, indicating that AICAR uniquely requires the γ3 subunit for its glucose uptake effect while MK-8722 does not [1].

AMPKγ3 subunit dependency

Head-to-head

AICAR: glucose uptake abolished in imγ3⁻/⁻ muscle
MK-8722: glucose uptake fully retained

γ3-selective AMPK activation context

Ex vivo soleus/EDL; γ3 knockout model

Evidence Dimension	Requirement of AMPKγ3 subunit for ex vivo muscle glucose uptake stimulation
Target Compound Data	AICAR-stimulated glucose uptake abolished in imγ3⁻/⁻ muscle (loss of effect)
Comparator Or Baseline	MK-8722-stimulated glucose uptake fully retained in imγ3⁻/⁻ muscle (no loss of effect)
Quantified Difference	Complete ablation of response for AICAR vs. full retention for MK-8722 in γ3-deficient muscle
Conditions	Ex vivo glucose uptake assay; skeletal muscle-specific inducible AMPKγ1/γ3 knockout mice; soleus (SOL) and extensor digitorum longus (EDL) muscles

Why This Matters

Researchers targeting skeletal muscle glucose uptake must account for γ3 subunit expression, as AICAR will be ineffective in contexts where γ3 is absent or downregulated, a limitation not shared by ADaM site activators.

• [1] Biswas, D., et al. (2021). Common and distinct roles of AMPKγ isoforms in small-molecule activator-stimulated glucose uptake in mouse skeletal muscle. Molecular Metabolism, 43, 101135. View Source

ENT1 Transporter Dependence Distinguishes AICAR's Hepatic Glucose-Lowering Action from Metformin's

In primary mouse hepatocytes, inhibition of the equilibrative nucleoside transporter 1 (ENT1) using 8CPT-cAMP, 8CPT-2MeO-cAMP, or the highly selective inhibitor NBMPR completely blocked AICAR's ability to suppress hepatic glucose production (HGP) and phosphorylate AMPK and ACC, whereas metformin's suppression of HGP and activation of AMPK signaling remained fully intact under identical ENT1-inhibited conditions [1]. This indicates that AICAR's hepatic effects are gated by ENT1-mediated cellular uptake, while metformin enters hepatocytes through ENT1-independent mechanisms.

ENT1 transport dependence

Head-to-head

AICAR: HGP suppression blocked by ENT1 inhibitors
Metformin: HGP suppression unaffected

ENT1-dependent hepatic uptake context

Primary mouse hepatocytes; NBMPR 100 nM

Evidence Dimension	Sensitivity of hepatic glucose production (HGP) suppression to ENT1 transporter inhibition
Target Compound Data	AICAR's HGP suppression and AMPK/ACC phosphorylation completely blocked by ENT1 inhibition (8CPT-cAMP, 8CPT-2MeO-cAMP, NBMPR)
Comparator Or Baseline	Metformin's HGP suppression and AMPK/ACC phosphorylation unaffected by ENT1 inhibition under identical conditions
Quantified Difference	Complete blockade of AICAR effect vs. no impairment of metformin effect; qualitative 'resistant vs. sensitive' dichotomy
Conditions	Primary mouse hepatocytes; HGP stimulated by dibutyryl cAMP, glucagon, or 8CPT-modified cAMP analogs; ENT1 inhibited via NBMPR (100 nM) or 8CPT-cAMP analogs

Why This Matters

Experimental designs using hepatocytes must control for ENT1 expression and activity; culture conditions, genetic background, or co-treatment with ENT1 inhibitors will ablate AICAR but not metformin responses, making AICAR unsuitable as a general AMPK activator in hepatocyte systems with attenuated nucleoside transport.

• [1] Logie, L., et al. (2018). Regulation of hepatic glucose production and AMPK by AICAR but not by metformin depends on drug uptake through the equilibrative nucleoside transporter 1 (ENT1). Diabetes, Obesity and Metabolism, 20(12), 2748-2758. View Source

Selective Induction of Rapid, Near-Complete Apoptosis in Quiescent Hepatic Stellate Cells by AICAR but Not Metformin

In primary rat quiescent hepatic stellate cells (HSCs), AICAR treatment at 500 μM induced progressive loss of viable cells beginning at 3 hours, culminating in near-complete cell death by 24 hours, coincident with increased caspase 3/7 activity [1]. Cell death occurred even at the lowest concentration tested (100 μM). In striking contrast, metformin-treated HSCs remained fully viable with normal morphology even at the highest concentration employed (1000 μg/mL), showing no difference from untreated controls [1]. Both drugs activated AMPK to a similar extent, indicating the differential effect is AMPK-independent.

HSC apoptosis induction

Head-to-head

AICAR: near-complete cell death at 500 µM, 24 h
Metformin: full viability at 1000 µg/mL

Quiescent HSC apoptosis model context

Primary rat HSCs; caspase 3/7 activation

Evidence Dimension	Cell viability of quiescent hepatic stellate cells following 24-hour treatment
Target Compound Data	AICAR: near-complete cell death at 500 μM; significant cell death observed even at 100 μM
Comparator Or Baseline	Metformin: full viability maintained even at 1000 μg/mL, indistinguishable from untreated controls
Quantified Difference	Qualitative: near-complete viability loss vs. complete viability preservation; mechanism attributed to AICAR-mediated loss of Bambi expression not seen with metformin
Conditions	Primary rat quiescent hepatic stellate cells; 24-hour incubation; viability assessed by cell density and caspase 3/7 activity

Why This Matters

This differential provides a clear rationale for selecting AICAR over metformin in liver fibrosis research, where selective elimination of quiescent HSCs is desired. Metformin's failure to induce HSC death makes it unsuitable as a substitute in anti-fibrotic screening applications.

• [1] Subramaniam, N., et al. (2012). Metformin-mediated Bambi expression in hepatic stellate cells induces prosurvival Wnt/β-catenin signaling. Cancer Prevention Research, 5(4), 553-561. View Source

AICAR Exerts Antilipolytic Activity in Human Adipocytes Unseen with Direct Allosteric Activators A-769662 and 991

In human primary subcutaneous adipocytes stimulated with isoproterenol, AICAR exerted a clear antilipolytic effect, reducing glycerol release [1]. In direct contrast, the allosteric AMPK activators A-769662 and 991 had no effect on lipolysis, despite activating AMPK to a level similar to or greater than that induced by AICAR [1]. This demonstrates that AICAR's antilipolytic action is at least partly AMPK-independent and cannot be replicated by direct AMPK binders.

Adipocyte antilipolysis

Head-to-head

AICAR: reduces glycerol release
A-769662 / 991: no effect on lipolysis

AMPK-independent lipolysis regulation context

Human primary subcutaneous adipocytes; isoproterenol stimulation

Evidence Dimension	Inhibition of isoproterenol-stimulated lipolysis (glycerol release) in human primary adipocytes
Target Compound Data	AICAR: antilipolytic effect (reduced glycerol release)
Comparator Or Baseline	A-769662: no effect on lipolysis; 991: no effect on lipolysis (despite altered HSL phosphorylation with 991)
Quantified Difference	Qualitative: lipolysis inhibited by AICAR vs. no inhibition by A-769662 or 991; AMPK activation similar or greater with comparators
Conditions	Human primary subcutaneous adipocytes; isoproterenol-stimulated lipolysis; glycerol release assay; AMPK phosphorylation status monitored

Why This Matters

Investigators studying adipose tissue lipid metabolism must recognize that AICAR possesses a unique antilipolytic property distinct from direct AMPK activation. Selecting A-769662 or 991 as an 'AMPK activator control' will fail to reproduce AICAR's lipolytic phenotype, leading to inaccurate interpretation of AMPK's role in adipocyte biology.

• [1] Kolahdouzi, S., et al. (2018). AMPK activation by A-769662 and 991 does not affect catecholamine-induced lipolysis in human adipocytes. American Journal of Physiology-Endocrinology and Metabolism, 315(5), E1076-E1084. View Source

AICAR, but Not A-769662, Induces Nrf2 Nuclear Translocation and Modulates Redox State in Hepatocarcinoma Cells

In HepG2 hepatocarcinoma cells, treatment with 1 mM AICAR for 6 hours induced nuclear translocation of Nrf2 and modulated the basal redox state, while the direct allosteric AMPK activator A-769662 (30 μM) failed to induce Nrf2 nuclear translocation despite both compounds activating AMPK, as judged by increased AMPK Thr172 phosphorylation [1]. This demonstrates an AMPK-independent, AICAR-specific effect on the Nrf2 antioxidant pathway.

Nrf2 nuclear translocation

Head-to-head

AICAR (1 mM, 6 h): induces Nrf2 translocation
A-769662 (30 µM): no Nrf2 translocation

Dual AMPK/Nrf2 pathway engagement context

HepG2 cells; AMPK Thr172 phosphorylation confirmed

Evidence Dimension	Nuclear translocation of Nrf2 transcription factor in HepG2 hepatocarcinoma cells
Target Compound Data	AICAR (1 mM, 6 h): induced Nrf2 nuclear translocation and modulated redox state
Comparator Or Baseline	A-769662 (30 μM, 6 h): no Nrf2 nuclear translocation despite AMPK activation
Quantified Difference	Qualitative: Nrf2 nuclear translocation present with AICAR vs. absent with A-769662; both activated AMPK (Thr172 phosphorylation)
Conditions	HepG2 hepatocarcinoma cells; 6-hour incubation; Nrf2 subcellular localization assessed; AMPK Thr172 phosphorylation confirmed for both compounds

Why This Matters

For studies investigating the intersection of AMPK signaling and oxidative stress responses, AICAR offers a unique tool to simultaneously activate AMPK and engage the Nrf2 pathway. A-769662 cannot substitute for this dual activity, making AICAR the compound of choice when both pathways need to be modulated.

• [1] Sid, B., et al. (2014). AICAR induces Nrf2 activation by an AMPK-independent mechanism in hepatocarcinoma cells. Biochemical Pharmacology, 91(2), 168-180. View Source

Application Scenarios Where AICAR Phosphate Provides Unique Scientific Value Over Comparator AMPK Activators

Dissecting AMPKγ Subunit-Specific Signaling in Skeletal Muscle Glucose Metabolism

Use AICAR phosphate in parallel with MK-8722 to discriminate between AMPKγ3-dependent and γ3-independent glucose uptake pathways in skeletal muscle. As demonstrated in imγ3⁻/⁻ mice, AICAR-stimulated glucose uptake is abolished in the absence of γ3, while MK-8722 retains full efficacy [1]. This paired approach enables identification of downstream targets and signaling modules that are specifically coupled to the nucleotide-binding versus allosteric activation mechanisms of AMPK in muscle fibers [1].

Selective Killing of Quiescent Hepatic Stellate Cells for Anti-Fibrotic Drug Discovery

Leverage AICAR phosphate's unique ability to induce rapid, near-complete apoptosis in quiescent hepatic stellate cells (HSCs) while metformin-treated HSCs remain fully viable [2]. This differential can be exploited in phenotypic screening assays aimed at identifying compounds that mimic AICAR's pro-apoptotic effect on HSCs without affecting hepatocyte viability, providing a targeted approach for liver fibrosis therapeutics [2].

AMPK-Independent Nrf2 Activation and Redox Modulation in Hepatocarcinoma Research

Employ AICAR phosphate as a dual activator of AMPK and the Nrf2 antioxidant pathway in HepG2 and other hepatocarcinoma cell models. Unlike the allosteric activator A-769662, which fails to induce Nrf2 nuclear translocation, AICAR engages both pathways simultaneously [3]. This makes AICAR uniquely suited for studies exploring the crosstalk between energy sensing and oxidative stress responses in liver cancer biology, where A-769662 cannot serve as a functional substitute [3].

ENT1-Dependent Drug Uptake Studies in Primary Hepatocyte Models

Utilize the differential ENT1 dependence of AICAR phosphate versus metformin as a functional probe for nucleoside transporter activity in primary hepatocyte cultures. The complete blockade of AICAR's hepatic glucose production suppression by ENT1 inhibitors (NBMPR, 8CPT-cAMP) provides a robust positive control for confirming ENT1 functionality, while metformin serves as an ENT1-independent comparator [4]. This paired usage validates hepatocyte model integrity and ensures that observed metabolic effects are attributable to cellular uptake rather than transporter dysfunction [4].

Application

Selection Property

Validation Focus

AMPKγ3 subunit isoform signaling dissection

γ3 subunit-dependent AMPK activation context

γ3 knockout model vs. allosteric activator control

Quiescent HSC apoptosis model for liver fibrosis research

AMPK-independent apoptosis induction context

HSC viability endpoints vs. hepatocyte controls

Nrf2/AMPK crosstalk studies in hepatocarcinoma

Dual AMPK/Nrf2 pathway engagement context

Nrf2 nuclear translocation and redox endpoints

ENT1 transporter activity probe in primary hepatocytes

ENT1-dependent cellular uptake requirement

ENT1 inhibitor sensitivity vs. metformin control

• [1] Biswas, D., et al. (2021). Common and distinct roles of AMPKγ isoforms in small-molecule activator-stimulated glucose uptake in mouse skeletal muscle. Molecular Metabolism, 43, 101135. View Source
• [2] Subramaniam, N., et al. (2012). Metformin-mediated Bambi expression in hepatic stellate cells induces prosurvival Wnt/β-catenin signaling. Cancer Prevention Research, 5(4), 553-561. View Source
• [3] Sid, B., et al. (2014). AICAR induces Nrf2 activation by an AMPK-independent mechanism in hepatocarcinoma cells. Biochemical Pharmacology, 91(2), 168-180. View Source
• [4] Logie, L., et al. (2018). Regulation of hepatic glucose production and AMPK by AICAR but not by metformin depends on drug uptake through the equilibrative nucleoside transporter 1 (ENT1). Diabetes, Obesity and Metabolism, 20(12), 2748-2758. View Source